Cas no 461-25-6 (2,2,2-Trifluoroethyl nitrite)

• Product Name: 2,2,2-Trifluoroethyl nitrite
• CAS No: 461-25-6
• MF: C₂H₂F₃NO₂
• MW: 129.037991046906
• CID: 2828192
• PubChem ID: 21694487
• Update Time: 2025-04-21

2,2,2-Trifluoroethyl nitrite Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl nitrite
• DTXSID10617027
• FEXDZWVVSMGMST-UHFFFAOYSA-N
• 461-25-6

• Inchi： 1S/C2H2F3NO2/c3-2(4,5)1-8-6-7/h1H2
• InChI Key： FEXDZWVVSMGMST-UHFFFAOYSA-N
• SMILES： FC(CON=O)(F)F

Computed Properties

• Exact Mass: 129.00376279Da
• Monoisotopic Mass: 129.00376279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7Ų